Cas no 1060802-11-0 (1-(5-Chloropyridin-3-yl)-2,2,2-trifluoroethanone)

• Product Name: 1-(5-Chloropyridin-3-yl)-2,2,2-trifluoroethanone
• CAS No: 1060802-11-0
• MF: C₇H₃ClF₃NO
• MW: 209.553031206131
• MDL: MFCD13189039
• CID: 1034541
• PubChem ID: 57089948
• Update Time: 2025-10-18

1-(5-Chloropyridin-3-yl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloropyridin-3-yl)-2,2,2-trifluoroethanone
• 1-(5-CHLOROPYRIDIN-3-YL)-2,2,2-TRIFLUOROETHAN-1-ONE
• AB67617
• AK131349
• KB-09317
• RL00272
• SureCN7974908
• CS-0318853
• DTXSID30720269
• AKOS016014625
• J-503430
• D80017
• MFCD13189039
• DB-300708
• 1060802-11-0
• SCHEMBL7974908

• MDL： MFCD13189039
• Inchi： 1S/C7H3ClF3NO/c8-5-1-4(2-12-3-5)6(13)7(9,10)11/h1-3H
• InChI Key： KBKHYZLVWOLSRV-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1)C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 208.9855259g/mol
• Monoisotopic Mass: 208.9855259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30Ų

Additional information on 1-(5-Chloropyridin-3-yl)-2,2,2-trifluoroethanone

Recent Advances in the Study of 1-(5-Chloropyridin-3-yl)-2,2,2-trifluoroethanone (CAS: 1060802-11-0)

1-(5-Chloropyridin-3-yl)-2,2,2-trifluoroethanone (CAS: 1060802-11-0) is a fluorinated ketone derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and chloropyridinyl functional groups, has shown promise as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-(5-Chloropyridin-3-yl)-2,2,2-trifluoroethanone as a key intermediate in the synthesis of novel kinase inhibitors. The researchers demonstrated that the compound's unique electronic properties, conferred by the trifluoromethyl group, enhance its reactivity in nucleophilic substitution reactions, making it a valuable building block for the construction of complex pharmacophores. The study also highlighted its stability under various reaction conditions, which is critical for scalable synthesis.

In addition to its synthetic utility, recent research has explored the biological activity of 1-(5-Chloropyridin-3-yl)-2,2,2-trifluoroethanone and its derivatives. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that analogs of this compound exhibit inhibitory activity against cytochrome P450 enzymes, suggesting potential applications in the treatment of metabolic disorders. The study utilized molecular docking simulations to elucidate the binding interactions between the compound and the enzyme's active site, providing insights for further optimization.

Another area of interest is the compound's potential as a precursor for agrochemicals. A 2023 industry report by a leading agrochemical company highlighted its use in the development of next-generation pesticides. The report emphasized the compound's ability to confer resistance to enzymatic degradation, thereby enhancing the durability of pesticidal formulations. Field trials demonstrated improved efficacy against a broad spectrum of pests, positioning it as a candidate for sustainable agricultural solutions.

Despite these advancements, challenges remain in the large-scale production and purification of 1-(5-Chloropyridin-3-yl)-2,2,2-trifluoroethanone. A recent technical document from a chemical manufacturing firm outlined innovative purification techniques, such as continuous-flow chromatography, to address these issues. The document also proposed greener synthetic routes to reduce environmental impact, aligning with the growing emphasis on sustainable chemistry.

In conclusion, 1-(5-Chloropyridin-3-yl)-2,2,2-trifluoroethanone (CAS: 1060802-11-0) represents a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Ongoing research continues to uncover new synthetic methodologies and biological activities, underscoring its importance in chemical biology. Future studies are expected to focus on optimizing its properties for specific therapeutic and industrial uses, further solidifying its role in the field.